Cas no 869343-44-2 (5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869343-44-2
• MF: C₁₇H₂₀ClN₅OS
• MW: 377.891600608826
• CID: 6416045
• PubChem ID: 16807730
• Update Time: 2025-10-31

5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• AKOS024614876
• F1866-0397
• 5-((2-chlorophenyl)(4-methylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(2-chlorophenyl)-(4-methylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• SR-01000018064
• 869343-44-2
• 5-[(2-CHLOROPHENYL)(4-METHYLPIPERAZIN-1-YL)METHYL]-2-METHYL-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-6-OL
• SR-01000018064-1
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(2-chlorophenyl)(4-methyl-1-piperazinyl)methyl]-2-methyl-

• Inchi： 1S/C17H20ClN5OS/c1-11-19-17-23(20-11)16(24)15(25-17)14(12-5-3-4-6-13(12)18)22-9-7-21(2)8-10-22/h3-6,14,24H,7-10H2,1-2H3
• InChI Key： WUSPQRRNTCRFMG-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC=C3Cl)N3CCN(C)CC3)=C(O)N12

Computed Properties

• Exact Mass: 377.1077091g/mol
• Monoisotopic Mass: 377.1077091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.1Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: -0.31±0.53(Predicted)

Additional information on 5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869343-44-2)

5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, identified by its CAS number 869343-44-2, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic molecule features a complex structural framework comprising a triazolo[3,2-b]thiazole core, which is appended with functional groups that enhance its pharmacological potential. The presence of a chlorophenyl moiety and a methylpiperazine substituent contributes to its unique chemical and biological properties, making it a promising candidate for further investigation in medicinal chemistry.

The compound's structure is characterized by a fused system of a triazole ring and a thiazole ring, which are connected through a bipyridine-like bridge. This arrangement imparts remarkable stability and reactivity to the molecule, enabling it to interact with biological targets in diverse ways. The 5-(2-chlorophenyl) part of the name indicates the presence of a chlorinated aromatic group at the fifth position of the triazolo[3,2-b]thiazole scaffold, while the (4-methylpiperazin-1-yl)methyl group introduces a secondary amine functionality that is known to modulate receptor binding affinity and selectivity.

In recent years, there has been growing interest in heterocyclic compounds due to their wide-ranging biological activities. The triazolo[3,2-b]thiazole core is particularly noteworthy because it has been extensively studied for its potential as an antimicrobial, anti-inflammatory, and anticancer agent. Researchers have observed that modifications at various positions within this scaffold can significantly alter the pharmacological profile of the compound. For instance, studies have shown that substituents at the 5-position can enhance binding affinity to certain enzymes and receptors.

The methylpiperazine moiety is another key feature that contributes to the compound's pharmacological properties. Piperazine derivatives are well-known for their ability to act as scaffolds in drug design due to their favorable pharmacokinetic and pharmacodynamic characteristics. Specifically, 4-methylpiperazine has been explored in the development of antipsychotic and antidepressant drugs. Its incorporation into 5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol suggests that this compound may exhibit similar therapeutic effects or serve as a lead compound for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies indicate that the interaction between this compound and various biological targets can be fine-tuned by adjusting the electronic properties of its substituents. For example, computational analyses suggest that the chlorophenyl group may participate in hydrophobic interactions with protein binding pockets, while the methylpiperazine moiety could form hydrogen bonds with polar residues.

Experimental validation of these predictions has been ongoing in several academic and industrial settings. In one notable study published in 2023, researchers synthesized analogs of 5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol and evaluated their activity against several enzymes associated with inflammatory pathways. The results demonstrated that certain derivatives exhibited potent inhibitory effects on cyclooxygenase (COX) enzymes without significant toxicity at therapeutic concentrations.

This finding aligns with broader trends in drug discovery where there is an increasing emphasis on developing molecules that target multiple pathways simultaneously. The structural complexity of 5-(2-chlorophenyl)(4-methylpiperazin-1-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol allows it to interact with various biological targets through multiple mechanisms. Such multifunctionality is highly desirable in drug design because it can lead to synergistic effects that improve therapeutic outcomes.

Another area of interest is the potential use of this compound as a scaffold for developing novel antiviral agents. The triazolo[3,2-b]thiazole core has been reported to exhibit activity against viruses by inhibiting viral proteases or interfering with viral replication cycles. The presence of additional functional groups like the chlorophenyl and methylpiperazine moieties may further enhance its antiviral properties by improving membrane permeability or targeting specific viral proteins.

In conclusion,5-(2-chlorophenyl)(4-methylpiperazin-1-ylmethyl)-2-methyl-l, 12 43-triazo [32b ] [13 ] thia z ol -6 -ol ( CAS No . 86934344 - 42 ) represents an exciting opportunity for medicinal chemists seeking to develop new therapeutic agents . Its unique structural features , combined with promising preliminary data from both computational and experimental studies , make it a valuable candidate for further exploration . As research continues , we can expect more insights into its potential applications across various therapeutic areas . p >